Cas no 1252153-72-2 (3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide)

3-(1,3-Dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide is a specialized organic compound featuring a 1,3-dioxaindane core coupled with a benzyl and cyanomethyl-substituted amide moiety. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where its unique scaffold may serve as a key intermediate. The presence of both electron-rich (dioxolane) and electron-withdrawing (cyano) groups enhances its reactivity profile, enabling selective functionalization. This compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for the development of novel bioactive molecules. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.
3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide structure
1252153-72-2 structure
Product Name:3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide
CAS No:1252153-72-2
MF:C19H18N2O3
MW:322.357824802399
CID:5672801
PubChem ID:51087722
Update Time:2025-06-13

3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 1,​3-​Benzodioxole-​5-​propanamide, N-​(cyanomethyl)​-​N-​(phenylmethyl)​-
    • 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide
    • Inchi: 1S/C19H18N2O3/c20-10-11-21(13-16-4-2-1-3-5-16)19(22)9-7-15-6-8-17-18(12-15)24-14-23-17/h1-6,8,12H,7,9,11,13-14H2
    • InChI Key: HIQHYFLUNOWHTO-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CCC(N(CC#N)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 322.13174244g/mol
  • Monoisotopic Mass: 322.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.6Ų

3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide Pricemore >>

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Additional information on 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide

Recent Advances in the Study of 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide (CAS: 1252153-72-2)

In recent years, the compound 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide (CAS: 1252153-72-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Mechanistic studies have revealed that 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and neurodegenerative pathways. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling cascades, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and chronic inflammation. The compound's high selectivity and low toxicity profile further underscore its therapeutic promise.

Recent preclinical evaluations have focused on the pharmacokinetic and pharmacodynamic properties of 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide. Studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with good bioavailability and minimal off-target effects. These findings support the compound's advancement into clinical trials, where its efficacy and safety can be further evaluated in human subjects.

In addition to its therapeutic potential, 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide has also been investigated for its role in drug discovery and development. Its unique chemical structure serves as a valuable scaffold for the design of novel analogs with enhanced biological activity. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that could further optimize its pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide. Issues such as formulation stability, long-term toxicity, and regulatory compliance need to be addressed to ensure its successful development as a marketed drug. Collaborative efforts between academia, industry, and regulatory bodies will be essential to overcome these hurdles.

In conclusion, 3-(1,3-dioxaindan-5-yl)-N-benzyl-N-(cyanomethyl)propanamide (CAS: 1252153-72-2) represents a promising candidate for therapeutic intervention in various diseases. Continued research and development efforts are warranted to fully exploit its potential and bring it closer to clinical application. This brief highlights the importance of ongoing studies and the need for interdisciplinary collaboration to advance this compound from the bench to the bedside.

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